Cas no 125989-12-0 (Cyclo(L-glutaminyl-L-tryptophyl-L-phenylalanylglycyl-L-leucyl-L-methionyl))

• Product name: Cyclo(L-glutaminyl-L-tryptophyl-L-phenylalanylglycyl-L-leucyl-L-methionyl)
• CAS No: 125989-12-0
• MF: C₃₈H₅₀N₈O₇S
• MW: 762.918
• CID: 185334
• PubChem ID: 164213

Cyclo(L-glutaminyl-L-tryptophyl-L-phenylalanylglycyl-L-leucyl-L-methionyl) Chemical and Physical Properties

Names and Identifiers

• Cyclo(L-glutaminyl-L-tryptophyl-L-phenylalanylglycyl-L-leucyl-L-methionyl)
• CYCLO(-GLN-TRP-PHE-GLY-LEU-MET)
• L-659 877
• c(FGLMQW)
• L-659,877 SYNTHETIC >98% NK2 TACHYKININ RECEPT
• Cyclo(gln-trp-phe-gly-leu-met)
• L-659,877
• Cyclo(L-glutaminyl-L-tryptophyl-L-phenylalanylglycl-L-leucyl-L-methionyl)
• 3-{8-Benzyl-3,6,9,12,15,18-hexahydroxy-5-[(1H-indol-3-yl)methyl]-14-(2-methylpropyl)-17-[2-(methylsulfanyl)ethyl]-1,4,7,10,13,16-hexaazacyclooctadeca-3,6,9,12,15,18-hexaen-2-yl}propanimidic acid
• L 659877
• L-659877
• L 659,877
• 125989-12-0
• DTXSID00925340
• 3-[(2S,8S,14S,17S)-8-benzyl-5-(1H-indol-3-ylmethyl)-14-(2-methylpropyl)-17-(2-methylsulfanylethyl)-3,6,9,12,15,18-hexaoxo-1,4,7,10,13,16-hexazacyclooctadec-2-yl]propanamide

• Inchi： InChI=1S/C38H50N8O7S/c1-22(2)17-29-37(52)44-28(15-16-54-3)36(51)43-27(13-14-32(39)47)35(50)46-31(19-24-20-40-26-12-8-7-11-25(24)26)38(53)45-30(18-23-9-5-4-6-10-23)34(49)41-21-33(48)42-29/h4-12,20,22,27-31,40H,13-19,21H2,1-3H3,(H2,39,47)(H,41,49)(H,42,48)(H,43,51)(H,44,52)(H,45,53)(H,46,50)
• InChI Key： HOUZPIDCIQWWLS-UHFFFAOYSA-N
• SMILES： CSCCC1NC(=O)C(CC(C)C)NC(=O)CNC(=O)C(CC2C=CC=CC=2)NC(=O)C(CC2=CNC3=CC=CC=C23)NC(=O)C(CCC(=O)N)NC1=O

Computed Properties

• Exact Mass: 761.34487
• Monoisotopic Mass: 762.35231714g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 54
• Rotatable Bond Count: 12
• Complexity: 1330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 259Ų

Experimental Properties

• Color/Form: Solid powder
• PSA: 230.58

Cyclo(L-glutaminyl-L-tryptophyl-L-phenylalanylglycyl-L-leucyl-L-methionyl) Security Information

• Signal Word：Warning
• WGK Germany：3
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).